Cas no 5008-48-0 (Securinol A)

• Product Name: Securinol A
• CAS No: 5008-48-0
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 2034772
• PubChem ID: 74413218
• Update Time: 2025-04-21

Securinol A Chemical and Physical Properties

Names and Identifiers

• Securinol A
• 5008-48-0
• Virosine B
• AKOS032949136
• B2703-477668
• 15-hydroxy-13-oxa-7-azatetracyclo[6.5.2.01,10.02,7]pentadec-10-en-12-one
• 1052228-70-2
• CSB22870
• FAA00848

• Inchi： 1S/C13H17NO3/c15-10-7-13-8(6-12(16)17-13)5-9(10)14-4-2-1-3-11(13)14/h6,9-11,15H,1-5,7H2
• InChI Key： SVHWKXNNRMAUAN-UHFFFAOYSA-N
• SMILES： O1C(C=C2CC3C(CC12C1CCCCN13)O)=O

Computed Properties

• Exact Mass: 235.12100
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 135-136 ºC
• Boiling Point: 491.8±45.0 °C at 760 mmHg
• Flash Point: 251.2±28.7 °C
• Solubility: Dissolution (87 g/l) (25 º C),
• PSA: 49.77000
• LogP: 0.53770
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Securinol A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizidines Quinolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizidines